Cas no 90414-80-5 (2-Piperazinepropanol,4-methyl-)
90414-80-5 structure
Product Name:2-Piperazinepropanol,4-methyl-
CAS No:90414-80-5
MF:C8H18N2O
MW:158.241322040558
CID:798331
PubChem ID:45099476
Update Time:2025-04-19
2-Piperazinepropanol,4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinepropanol,4-methyl-
- 2-(2,5-DIMETHYLPIPERAZIN-1-YL)ETHANOL
- 2-Piperazinepropanol,4-methyl-(7CI)
- 3-(4-methylpiperazin-2-yl)propan-1-ol
- 90414-80-5
- DTXSID30667908
-
- Inchi: 1S/C8H18N2O/c1-10-5-4-9-8(7-10)3-2-6-11/h8-9,11H,2-7H2,1H3
- InChI Key: OMZZKZQIVKHURJ-UHFFFAOYSA-N
- SMILES: OCCCC1CN(C)CCN1
Computed Properties
- Exact Mass: 158.14200
- Monoisotopic Mass: 158.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
Experimental Properties
- PSA: 35.50000
- LogP: -0.07080
2-Piperazinepropanol,4-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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